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Alkali metal arsenites
Alkali metal arsenites are inorganic compounds that contain an alkali metal cation (such as sodium, potassium) and an arsenite anion. These compounds have a general formula of MAsO3 or M3AsO3, where M represents the alkali metal ion. Alkali metal arsenites are known for their complex reactivity and toxic nature. They are typically prepared by reacting arsenic trioxide with alkali metals in aqueous solution.
Due to their high toxicity, these compounds require strict safety measures during handling and synthesis. In industrial applications, they can be used as catalysts or reducing agents. However, their usage is limited due to environmental concerns and stringent regulations related to the management of toxic materials.
Alkali metal arsenites exhibit interesting chemical properties, including their ability to form complexes with various metals and their reactivity towards acids, producing arsine gases that are highly flammable and explosive. These compounds are important in several research fields, particularly in organoarsenic chemistry and inorganic arsenic studies.
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